Cas no 314259-97-7 (1-(4-tert-butylbenzenecarbothioyl)-4-(3-methylphenyl)piperazine)

• Product Name: 1-(4-tert-butylbenzenecarbothioyl)-4-(3-methylphenyl)piperazine
• CAS No: 314259-97-7
• MF: C₂₂H₂₈N₂S
• MW: 352.536124229431
• CID: 6072057
• PubChem ID: 3816957
• Update Time: 2025-10-28

1-(4-tert-butylbenzenecarbothioyl)-4-(3-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylbenzenecarbothioyl)-4-(3-methylphenyl)piperazine
• Methanethione, [4-(1,1-dimethylethyl)phenyl][4-(3-methylphenyl)-1-piperazinyl]-
• F0862-0420
• SR-01000454466-1
• SR-01000454466
• (4-(tert-butyl)phenyl)(4-(m-tolyl)piperazin-1-yl)methanethione
• 314259-97-7
• Oprea1_585969
• AKOS001631773
• (4-tert-butylphenyl)-[4-(3-methylphenyl)piperazin-1-yl]methanethione

• Inchi： 1S/C22H28N2S/c1-17-6-5-7-20(16-17)23-12-14-24(15-13-23)21(25)18-8-10-19(11-9-18)22(2,3)4/h5-11,16H,12-15H2,1-4H3
• InChI Key： BEYWGZXWEQJQEC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(C)(C)C)C=C1)(N1CCN(C2=CC=CC(C)=C2)CC1)=S

Computed Properties

• Exact Mass: 352.19732008g/mol
• Monoisotopic Mass: 352.19732008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.6Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 487.4±55.0 °C(Predicted)
• pka: 5.19±0.40(Predicted)

Additional information on 1-(4-tert-butylbenzenecarbothioyl)-4-(3-methylphenyl)piperazine

1-(4-tert-butylbenzenecarbothioyl)-4-(3-methylphenyl)piperazine: A Comprehensive Overview

1-(4-tert-butylbenzenecarbothioyl)-4-(3-methylphenyl)piperazine, also known by its CAS number 314259-97-7, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a piperazine ring with a 4-tert-butylbenzenecarbothioyl group and a 3-methylphenyl substituent. The combination of these groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial settings.

The molecular structure of 1-(4-tert-butylbenzenecarbothioyl)-4-(3-methylphenyl)piperazine is notable for its functional groups. The piperazine ring, a six-membered ring containing two nitrogen atoms, serves as the central framework. The 4-tert-butylbenzenecarbothioyl group introduces sulfur into the molecule, enhancing its reactivity and potential for forming bonds with other compounds. Additionally, the 3-methylphenyl substituent adds aromaticity and hydrophobicity to the molecule, which can influence its solubility and interaction with other substances.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of a piperazine ring is particularly significant, as it is commonly found in pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. For instance, piperazine derivatives have been explored for their potential as kinase inhibitors, which are crucial in treating various diseases, including cancer.

In terms of synthesis, 1-(4-tert-butylbenzenecarbothioyl)-4-(3-methylphenyl)piperazine can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of the piperazine ring with the appropriate substituents under controlled conditions. Researchers have optimized these processes to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries.

The application of this compound extends beyond pharmacology. Its unique properties make it a valuable component in materials science, particularly in the development of advanced polymers and coatings. The sulfur-containing group contributes to improved thermal stability and mechanical properties, while the aromatic substituents enhance compatibility with other materials.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of 1-(4-tert-butylbenzenecarbothioyl)-4-(3-methylphenyl)piperazine in various environments. Molecular modeling studies have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. These findings are instrumental in guiding further research and development efforts.

In conclusion, 1-(4-tert-butylbenzenecarbothioyl)-4-(3-methylphenyl)piperazine stands as a prime example of how complex organic compounds can be tailored for diverse applications. Its structure, synthesis, and properties continue to be subjects of intense scientific investigation, driven by the quest for innovative solutions in medicine, materials science, and beyond.